![molecular formula C21H20ClN3O4S B2368717 2-(4-chlorophenoxy)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylpropanamide CAS No. 893926-60-8](/img/structure/B2368717.png)
2-(4-chlorophenoxy)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylpropanamide
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Description
2-(4-chlorophenoxy)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C21H20ClN3O4S and its molecular weight is 445.92. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Protective Effects
A study investigated the antioxidant properties of a novel pyrazolecarboxamide derivative in African catfish exposed to lead nitrate. This derivative showed potent antioxidant activity, reversing alterations in biochemical parameters, antioxidant biomarkers, lipid peroxidation, hepatic DNA damage, and histopathological changes induced by lead nitrate. This suggests that similar pyrazole derivatives, including "2-(4-chlorophenoxy)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methylpropanamide," could be explored for their protective effects against oxidative stress and DNA damage in environmental or toxicological studies (Soliman et al., 2019).
Antimicrobial and Antifungal Activities
Another research avenue for pyrazole derivatives has been their evaluation as antimicrobial and antifungal agents. Compounds with pyrazole moieties have been synthesized and tested for their activity against various bacterial and fungal strains. For instance, novel thiadiazoles and thiazoles incorporating pyrazole moiety demonstrated promising anticancer activity in vitro. This indicates the potential for "this compound" to be evaluated for antimicrobial, antifungal, or anticancer properties (Gomha et al., 2014).
Antitubercular Activity
The synthesis and antitubercular activity screening of N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives against Mycobacterium tuberculosis highlighted the potential of pyrazole derivatives in combating tuberculosis. One particular derivative showed a minimum inhibitory concentration (MIC) indicating potent lead molecule characteristics. This suggests that derivatives like "this compound" could be explored for their antitubercular activities (Nayak et al., 2016).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-methylpropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O4S/c1-21(2,29-16-10-8-14(22)9-11-16)20(26)23-19-17-12-30(27,28)13-18(17)24-25(19)15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKPPTMZMLCQHCA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=CC=C3)OC4=CC=C(C=C4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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